Cas no 2408-70-0 (2,4,6-Tribromopyridine)

• Product name: 2,4,6-Tribromopyridine
• CAS No: 2408-70-0
• MF: C₅H₂Br₃N
• MW: 315.788078784943
• MDL: MFCD00234002
• CID: 239091
• PubChem ID: 13495919

2,4,6-Tribromopyridine Chemical and Physical Properties

Names and Identifiers

• 2,4,6-Tribromopyridine
• Pyridine,2,4,6-tribromo-
• 2,3-DIHYDROBENZIMIDAZOL-2-ONE,CRM STANDARD
• 2,4,6-tribromo-pyridine
• 2,4,6-Tribrompyridin
• Pyridine,2,4,6-tribromo
• Pyridine, 2,4,6-tribromo-
• 2,4,6-Tribrom-pyridin
• PYTB01
• WALXYTCBNHJWER-UHFFFAOYSA-N
• RP06921
• FCH1331027
• AM84818
• OR61535
• AX8066201
• AB0023660
• ST2415715
• W4765
• pyridine, 2,4,6-tribromo-2,4,6-tribromopyridine

• MDL： MFCD00234002
• Inchi： 1S/C5H2Br3N/c6-3-1-4(7)9-5(8)2-3/h1-2H
• InChI Key： WALXYTCBNHJWER-UHFFFAOYSA-N
• SMILES： BrC1C([H])=C(N=C(C=1[H])Br)Br

Computed Properties

• Exact Mass: 312.77400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 88.2
• Topological Polar Surface Area: 12.9

Experimental Properties

• Density: 2.406
• Melting Point: 107.0 to 111.0 deg-C
• Boiling Point: 284°C(lit.)
• Flash Point: 139 ºC
• PSA: 12.89000
• LogP: 3.36910

2,4,6-Tribromopyridine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Storage Condition：Store at room temperature

2,4,6-Tribromopyridine Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 2,4,6-Tribromopyridine

Introduction to 2,4,6-Tribromopyridine (CAS No. 2408-70-0)

2,4,6-Tribromopyridine, with the chemical formula C₅H₂Br₃N, is a brominated heterocyclic compound that has garnered significant attention in the field of organic synthesis and pharmaceutical research. This compound belongs to the pyridine family, characterized by a nitrogen-containing aromatic ring. The presence of three bromine atoms at the 2, 4, and 6 positions enhances its reactivity, making it a valuable intermediate in the synthesis of various bioactive molecules.

The CAS number 2408-70-0 uniquely identifies this compound in scientific literature and industrial applications. Its molecular structure consists of a pyridine core substituted with bromine atoms, which imparts distinct electronic and steric properties. These properties make 2,4,6-tribromopyridine a versatile building block for constructing more complex chemical entities.

In recent years, 2,4,6-tribromopyridine has been extensively studied for its potential applications in medicinal chemistry. Researchers have leveraged its unique structural features to develop novel therapeutic agents targeting various diseases. One notable area of interest is its role in the synthesis of antiviral and anticancer compounds. The brominated pyridine scaffold allows for facile functionalization, enabling the creation of molecules with enhanced biological activity.

Recent advancements in synthetic methodologies have further expanded the utility of 2,4,6-tribromopyridine. For instance, transition metal-catalyzed cross-coupling reactions have been employed to introduce additional functional groups onto the pyridine ring. These modifications have led to the discovery of new pharmacophores with promising biological properties. Additionally, computational studies have been instrumental in understanding the reactivity and selectivity of 2,4,6-tribromopyridine, guiding the design of more efficient synthetic routes.

The pharmaceutical industry has also explored 2,4,6-tribromopyridine as a precursor for drug development. Its incorporation into heterocyclic frameworks has resulted in compounds with improved pharmacokinetic profiles and reduced toxicity. Furthermore, its use in peptidomimetics has opened new avenues for treating neurological disorders and infectious diseases. The ability to fine-tune its structure through bromination strategies allows for the optimization of drug-like properties such as solubility and bioavailability.

Another emerging application of 2,4,6-tribromopyridine is in materials science. Researchers have investigated its potential as a monomer or intermediate in polymer synthesis. The bromine atoms facilitate polymerization reactions under controlled conditions, leading to materials with tailored properties. These polymers exhibit enhanced thermal stability and mechanical strength, making them suitable for advanced technological applications.

The environmental impact of using 2,4,6-tribromopyridine has also been a subject of discussion. While brominated compounds offer numerous benefits in synthetic chemistry and drug development, their environmental persistence needs careful consideration. Efforts are underway to develop greener synthetic routes that minimize waste and reduce hazardous byproducts. Additionally, biodegradability studies are being conducted to assess the long-term ecological effects of this compound.

In conclusion,2,4,6-Tribromopyridine (CAS No. 2408-70-0) is a multifaceted compound with broad applications across multiple scientific disciplines. Its unique structural features and reactivity make it an indispensable tool in organic synthesis and pharmaceutical research. As our understanding of its properties continues to grow,2,4,6-tribromopyridine will undoubtedly play a pivotal role in the development of next-generation therapeutics and advanced materials.